16,16-dimethyl Prostaglandin A1
16,16-dimethyl Prostaglandin A1
16,16-dimethyl PGA1 is a metabolism resistant analog of PGA1. In vitro, it inhibits the viral replication in both HSV and HIV-1 infection systems at concentrations that do not adversely alter cellular DNA synthesis. The ID50 for HSV-1 strains in Vero cells and human foreskin fibroblasts are 3.8-5.6 µg/ml and 4.6-7.3 µg/ml, respectively. The ID50 for T cells acutely infected with HIV-1 is 2.5 µg/ml.
Brand Name:
Vulcanchem
CAS No.:
41692-24-4
VCID:
VC0122332
InChI:
InChI=1S/C22H36O4/c1-4-5-16-22(2,3)20(24)15-13-17-12-14-19(23)18(17)10-8-6-7-9-11-21(25)26/h12-15,17-18,20,24H,4-11,16H2,1-3H3,(H,25,26)/b15-13+/t17-,18-,20-/m1/s1
SMILES:
CCCCC(C)(C)C(C=CC1C=CC(=O)C1CCCCCCC(=O)O)O
Molecular Formula:
C22H36O4
Molecular Weight:
364.5 g/mol
16,16-dimethyl Prostaglandin A1
CAS No.: 41692-24-4
Reference Standards
VCID: VC0122332
Molecular Formula: C22H36O4
Molecular Weight: 364.5 g/mol
| CAS No. | 41692-24-4 |
|---|---|
| Product Name | 16,16-dimethyl Prostaglandin A1 |
| Molecular Formula | C22H36O4 |
| Molecular Weight | 364.5 g/mol |
| IUPAC Name | 7-[(1R,2S)-2-[(E,3R)-3-hydroxy-4,4-dimethyloct-1-enyl]-5-oxocyclopent-3-en-1-yl]heptanoic acid |
| Standard InChI | InChI=1S/C22H36O4/c1-4-5-16-22(2,3)20(24)15-13-17-12-14-19(23)18(17)10-8-6-7-9-11-21(25)26/h12-15,17-18,20,24H,4-11,16H2,1-3H3,(H,25,26)/b15-13+/t17-,18-,20-/m1/s1 |
| Standard InChIKey | CTQQHQGBBMYJPT-DZFVFWAGSA-N |
| Isomeric SMILES | CCCCC(C)(C)[C@@H](/C=C/[C@H]1C=CC(=O)[C@@H]1CCCCCCC(=O)O)O |
| SMILES | CCCCC(C)(C)C(C=CC1C=CC(=O)C1CCCCCCC(=O)O)O |
| Canonical SMILES | CCCCC(C)(C)C(C=CC1C=CC(=O)C1CCCCCCC(=O)O)O |
| Description | 16,16-dimethyl PGA1 is a metabolism resistant analog of PGA1. In vitro, it inhibits the viral replication in both HSV and HIV-1 infection systems at concentrations that do not adversely alter cellular DNA synthesis. The ID50 for HSV-1 strains in Vero cells and human foreskin fibroblasts are 3.8-5.6 µg/ml and 4.6-7.3 µg/ml, respectively. The ID50 for T cells acutely infected with HIV-1 is 2.5 µg/ml. |
| Synonyms | 16,16-diMe-PGA1 16,16-dimethylprostaglandin A1 dmPGA1 |
| Reference | 1.Hughes-Fulford, M.,McGrath, M.S.,Hanks, D., et al. Effects of dimethyl prostaglandin A1 on herpes simplex virus and human immunodeficiency virus replication. Antimicrobial Agents and Chemotherapy 36, 2253-2258 (1992). |
| PubChem Compound | 5271806 |
| Last Modified | Nov 11 2021 |
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